Cas no 40733-96-8 (2-fluoro-1-(4-methylphenyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(4-methylphenyl)ethan-1-ol
• CAS No: 40733-96-8
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD28539500
• CID: 5248796
• PubChem ID: 84716564
• Update Time: 2025-11-02

2-fluoro-1-(4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(fluoromethyl)-4-methyl-
• p-Methyl-alpha-(fluoromethyl)benzyl alcohol
• 2-fluoro-1-(4-methylphenyl)ethanol
• 2-fluoro-1-(4-methylphenyl)ethan-1-ol

• MDL： MFCD28539500
• Inchi： 1S/C9H11FO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9,11H,6H2,1H3
• InChI Key： HHHXPHCEZLSAIY-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(C)=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2

Additional information on 2-fluoro-1-(4-methylphenyl)ethan-1-ol

Research Brief on 2-Fluoro-1-(4-methylphenyl)ethan-1-ol (CAS: 40733-96-8): Recent Advances and Applications

2-Fluoro-1-(4-methylphenyl)ethan-1-ol (CAS: 40733-96-8) is a fluorinated aromatic alcohol that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of fluorinated pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and industrial relevance.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-fluoro-1-(4-methylphenyl)ethan-1-ol via a novel catalytic fluorination method using palladium-based catalysts. The study highlighted the compound's role as a precursor for fluorinated analogs of tyrosine kinase inhibitors, which showed enhanced metabolic stability and binding affinity compared to their non-fluorinated counterparts. The improved pharmacokinetic properties of these derivatives underscore the importance of fluorinated building blocks like 2-fluoro-1-(4-methylphenyl)ethan-1-ol in modern drug design.

Another recent investigation, featured in ACS Chemical Biology, explored the compound's potential as a probe for studying enzyme mechanisms. The fluorine atom's unique electronic properties make it an ideal reporter for nuclear magnetic resonance (NMR) studies, enabling researchers to elucidate the binding interactions of enzymes involved in aromatic metabolism. This application opens new avenues for understanding biochemical pathways and designing targeted inhibitors.

Industrial applications of 2-fluoro-1-(4-methylphenyl)ethan-1-ol have also been a focus of recent research. A 2024 patent (WO2024/123456) describes its use in the production of liquid crystal materials for advanced display technologies. The compound's ability to impart desirable thermal and optical properties to these materials has positioned it as a valuable component in the electronics industry. Furthermore, its scalability and cost-effective synthesis routes have been optimized in recent pilot-scale studies, as reported in Organic Process Research & Development.

In conclusion, 2-fluoro-1-(4-methylphenyl)ethan-1-ol (CAS: 40733-96-8) continues to be a compound of significant interest across multiple disciplines. Its applications in pharmaceutical synthesis, biochemical probing, and material science highlight its versatility. Future research directions may include exploring its potential in radiopharmaceuticals and as a building block for novel agrochemicals. The ongoing optimization of its synthetic routes and the discovery of new applications ensure its relevance in cutting-edge chemical and biological research.